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Cat. No.: B15561877
Get Quote
. J

For Immediate Release

This technical guide provides an in-depth overview of the Proquinazid-(propoxy-d7) analytical
standard, designed for researchers, scientists, and professionals in drug development and
analytical chemistry. This document outlines the commercial availability of this standard, its key
guantitative data, and detailed experimental protocols for its use as an internal standard in
analytical methodologies.

Commercial Availability and Specifications

Proquinazid-(propoxy-d7) is a deuterated analog of the fungicide Proquinazid, primarily
utilized as an internal standard in quantitative analysis, particularly in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) methods. Its use allows for the accurate quantification
of Proquinazid in various matrices by correcting for matrix effects and variations during sample
preparation and analysis.

Several commercial suppliers offer Proquinazid-(propoxy-d7) as an analytical standard. The
following tables summarize the available quantitative data for this standard from prominent
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suppliers. It is important for researchers to always refer to the lot-specific Certificate of Analysis
(CoA) provided by the supplier for the most accurate and up-to-date information.

Table 1: Commercial Suppliers of Proquinazid-(propoxy-d7)

Supplier Product Name Catalog Number CAS Number

LGC Standards Proquinazid D7 DRE-C16542010 2140327-37-1
Proquinazid-(propoxy-

MedChemExpress a7) HY-117171S 2140327-37-1

Table 2: Quantitative Specifications of Proquinazid-(propoxy-d7)

. . Isotopic
Supplier Purity (HPLC) . Format
Enrichment
Information available Information available
upon request from the  upon request from the
LGC Standards ) - ) - Neat
supplier's Certificate supplier's Certificate

of Analysis. of Analysis.

>98% (Typical value, >99% (Typical value,
MedChemExpress refer to lot-specific refer to lot-specific Neat
CoA) CoA)

Experimental Protocols: Quantification of
Proquinazid using Proquinazid-(propoxy-d7) as an
Internal Standard

The following protocol describes a general workflow for the extraction of Proquinazid from a
food matrix (e.g., strawberries) using the QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) method, followed by analysis using LC-MS/MS. The use of Proquinazid-(propoxy-
d7) as an internal standard is crucial for achieving accurate and precise results.

Sample Preparation: QUEChERS Extraction
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The QUEChERS method is a widely adopted sample preparation technique for the analysis of
pesticide residues in food matrices.

Workflow for QUEChERS Extraction
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QuEChERS Extraction

1. Homogenize 10 g of sample

}

2. Add Proquinazid-(propoxy-d7)
internal standard solution

|

3. Add 10 mL of acetonitrile

|

4. Shake/Vortex vigorously

|

5. Add QUEChERS salts
(e.g., MgSO4, NacCl, Na-citrate)

!

6. Shake and centrifuge

}

7. Collect the supernatant
(acetonitrile phase)

Dispersive SP% (d-SPE) Cleanup

8. Transfer supernatant to
d-SPE tube

9. Tube contains sorbent
(e.g., PSA, C18)

|

10. Vortex and centrifuge

|

11. Filter the final extract

LC-MS/N% Analysis

12. Inject into LC-MS/MS

Click to download full resolution via product page

Caption: Workflow for sample preparation using the QUEChERS method.
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LC-MS/MS Analysis

The final extract is analyzed by a liquid chromatography system coupled to a tandem mass
spectrometer.

Instrumentation and Conditions (Typical):

 Liquid Chromatograph: High-Performance Liquid Chromatography (HPLC) or Ultra-High-
Performance Liquid Chromatography (UHPLC) system.

e Column: A C18 reversed-phase column is commonly used.

» Mobile Phase: A gradient of water and methanol or acetonitrile, both typically containing a
small amount of an additive like formic acid or ammonium formate to improve ionization.

e Mass Spectrometer: A triple quadrupole mass spectrometer (QgQ) is ideal for quantitative
analysis using Multiple Reaction Monitoring (MRM).

« lonization Source: Electrospray lonization (ESI) in positive mode is generally suitable for
Proquinazid.

Table 3: Example MRM Transitions for Proquinazid and Proquinazid-(propoxy-d7)

Compound Precursor lon (m/z) Productlon 1 (m/z) Productlon 2 (m/z)
[Value to be [Value to be [Value to be

Proquinazid determined determined determined
empirically] empirically] empirically]

o [Value to be [Value to be

Proquinazid-(propoxy- ) )

a7) determined determined
empirically] empirically]

Note: The exact m/z values for precursor and product ions should be optimized for the specific
instrument being used.

Logical Relationship for Quantification
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Proquinazid
(Analyte)

LC-MS/MS
Analysis .
Proquinazid-(propoxy-d7) o Calculate Peak Area Ratio Quantification of Proquinazid
(Internal Standard) (Analyte / Internal Standard) in Sample

Calibration Curve =
(Known Concentrations)

Click to download full resolution via product page

Caption: Logical workflow for the quantification of Proquinazid.

Mode of Action (Fungicide)

It is important to note that Proquinazid is a fungicide and its mechanism of action is related to
the disruption of fungal cell processes. As an analytical standard, Proquinazid-(propoxy-d7)
does not have a "signaling pathway" in the context of drug-receptor interactions in mammalian
systems. Its utility is strictly for analytical quantification.

Conclusion

Proquinazid-(propoxy-d7) is an essential tool for the accurate and reliable quantification of
the fungicide Proquinazid in various samples. This guide provides a summary of its commercial
availability and a foundational experimental protocol. Researchers should always consult the
supplier's Certificate of Analysis for specific data on their analytical standard and optimize the
provided methods for their specific instrumentation and matrix.

¢ To cite this document: BenchChem. [A Technical Guide to Proquinazid-(propoxy-d7)
Analytical Standard for Research Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15561877/docs#a-technical-guide-to-
proquinazid-propoxy-d7-analytical-standard-for-research-professionals]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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